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For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the wear performance of EN40B nitriding steel

against other commonly used alloys, EN41B and EN24. The information presented is based on

available experimental data and technical specifications to assist in material selection for

applications demanding high wear resistance.

Introduction to EN40B and its Alternatives
EN40B is a chromium-molybdenum nitriding steel known for its high strength and excellent

wear resistance after a nitriding surface treatment. This thermochemical process introduces

nitrogen into the surface of the steel, creating an extremely hard case while maintaining a

tough and ductile core. This unique combination of properties makes EN40B suitable for

components subjected to heavy loading, friction, and fatigue.

Alternative alloys such as EN41B, a chromium-aluminium-molybdenum nitriding steel, and

EN24, a nickel-chromium-molybdenum through-hardening steel, are often considered for

similar high-wear applications. EN41B is specifically designed for nitriding and is reputed to

achieve a higher surface hardness than EN40B. EN24 is a high-tensile steel with good

hardenability and toughness.
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While a direct comparative study with quantitative wear data under identical experimental

conditions for all three alloys is not readily available in the public domain, the following tables

summarize their key properties based on existing technical literature.

Table 1: Chemical Composition of EN40B, EN41B, and EN24

Element EN40B (722M24) EN41B (905M39) EN24 (817M40)

Carbon (C) 0.20 - 0.30% 0.35 - 0.45% 0.36 - 0.44%

Silicon (Si) 0.10 - 0.35% 0.10 - 0.45% 0.10 - 0.40%

Manganese (Mn) 0.45 - 0.70% ≤ 0.65% 0.45 - 0.70%

Chromium (Cr) 2.80 - 3.30% 1.40 - 1.80% 1.00 - 1.40%

Molybdenum (Mo) 0.40 - 0.60% 0.10 - 0.25% 0.20 - 0.35%

Nickel (Ni) ≤ 0.40% ≤ 0.40% 1.30 - 1.70%

Aluminium (Al) - 0.90 - 1.30% -

Sulphur (S) ≤ 0.040% ≤ 0.035% ≤ 0.050%

Phosphorus (P) ≤ 0.035% ≤ 0.035% ≤ 0.040%

Table 2: Mechanical and Wear-Related Properties

Property Nitrided EN40B Nitrided EN41B
Hardened &
Tempered EN24

Surface Hardness > 65 HRC Up to 68 HRC ~55-58 HRC (typical)

Tensile Strength
850 - 1000 N/mm²

(Core)

775 - 925 N/mm²

(Core)
850 - 1000 N/mm²

Key Wear Resistance

Features

High surface hardness

with a tough core,

resistant to abrasion

and seizure.

Excellent wear and

abrasion resistance

due to higher

achievable surface

hardness.

Good toughness and

strength, offering

moderate wear

resistance.
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Disclaimer: The wear performance of materials is highly dependent on the specific

experimental conditions (e.g., load, sliding speed, temperature, lubrication). The data

presented here is for comparative purposes and is based on information from various sources.

A direct, quantitative comparison of wear rates and coefficients of friction would require testing

these alloys under identical, controlled conditions.

Experimental Protocols
A common method for evaluating the wear performance of materials is the Pin-on-Disc test,

standardized by ASTM G99.

General Pin-on-Disc Experimental Protocol
The following outlines a typical procedure for conducting a pin-on-disc wear test:

Specimen Preparation:

A pin is fabricated from the test material (e.g., EN40B, EN41B, or EN24).

A disc is made from a counter material, often a hardened steel.

The surfaces of both the pin and disc are ground and polished to a specific surface

roughness.

The specimens are thoroughly cleaned with a solvent (e.g., acetone) to remove any

contaminants.

Test Execution:

The pin is held stationary in a holder, and a specific load is applied, pressing it against the

rotating disc.

The disc rotates at a constant speed for a predetermined sliding distance or duration.

The frictional force between the pin and the disc is continuously measured by a sensor.

The test is typically conducted under dry sliding conditions at ambient temperature, unless

specific environmental or lubrication conditions are being investigated.
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Data Analysis:

The coefficient of friction is calculated from the measured frictional force and the applied

load.

The wear volume loss of the pin is determined by measuring the mass loss (using a

precision balance) or by analyzing the geometry of the wear scar using a profilometer.

The specific wear rate is then calculated, providing a quantitative measure of the

material's wear resistance under the specific test conditions.

Example Experimental Protocol for EN24 Steel (Wet
Sliding)
A study on the tribological behavior of EN24 steel utilized a pin-on-disc setup under wet sliding

conditions with the following parameters:

Pin Material: EN24 Steel

Disc Material: Oil Hardened Non-Shrinking Steel (OHNS)

Pin Geometry: 10 mm diameter, 50 mm length, with a 3 mm conical contact surface

Lubrication: Wet sliding conditions

Input Parameters:

Load: Varied

Sliding Speed: Varied

Time: Varied

Visualizing Experimental and Logical Relationships
Experimental Workflow for Pin-on-Disc Wear Testing

To cite this document: BenchChem. [A Comparative Guide to the Wear Performance of
EN40B and Alternative Alloys]. BenchChem, [2025]. [Online PDF]. Available at:

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b607303#validating-the-wear-performance-of-en40b-against-other-alloys
https://www.benchchem.com/product/b607303#validating-the-wear-performance-of-en40b-against-other-alloys
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b607303?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


[https://www.benchchem.com/product/b607303#validating-the-wear-performance-of-en40b-
against-other-alloys]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/product/b607303#validating-the-wear-performance-of-en40b-against-other-alloys
https://www.benchchem.com/product/b607303#validating-the-wear-performance-of-en40b-against-other-alloys
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b607303?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b607303?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

